Boscialin
Boscialin
Brand Name:
Vulcanchem
CAS No.:
129277-03-8
VCID:
VC0161647
InChI:
InChI=1S/C13H22O3/c1-9-7-11(15)8-12(3,4)13(9,16)6-5-10(2)14/h5-6,9,11,15-16H,7-8H2,1-4H3/b6-5+/t9-,11+,13-/m1/s1
SMILES:
CC1CC(CC(C1(C=CC(=O)C)O)(C)C)O
Molecular Formula:
C13H22O3
Molecular Weight:
226.31 g/mol
Boscialin
CAS No.: 129277-03-8
Reference Standards
VCID: VC0161647
Molecular Formula: C13H22O3
Molecular Weight: 226.31 g/mol
| CAS No. | 129277-03-8 |
|---|---|
| Product Name | Boscialin |
| Molecular Formula | C13H22O3 |
| Molecular Weight | 226.31 g/mol |
| IUPAC Name | (E)-4-[(1S,4S,6R)-1,4-dihydroxy-2,2,6-trimethylcyclohexyl]but-3-en-2-one |
| Standard InChI | InChI=1S/C13H22O3/c1-9-7-11(15)8-12(3,4)13(9,16)6-5-10(2)14/h5-6,9,11,15-16H,7-8H2,1-4H3/b6-5+/t9-,11+,13-/m1/s1 |
| Standard InChIKey | CWLKAPCFJXJCEO-SGEPYOGPSA-N |
| Isomeric SMILES | C[C@@H]1C[C@@H](CC([C@]1(/C=C/C(=O)C)O)(C)C)O |
| SMILES | CC1CC(CC(C1(C=CC(=O)C)O)(C)C)O |
| Canonical SMILES | CC1CC(CC(C1(C=CC(=O)C)O)(C)C)O |
| Appearance | Oil |
| Synonyms | boscialin |
| PubChem Compound | 6442487 |
| Last Modified | Nov 11 2021 |
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